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Compound of Interest

Compound Name: Iron(lll) oxalate hexahydrate

Cat. No.: B1143021

Essential Safety and Handling Guide for Iron(lll)
Oxalate Hexahydrate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Iron(lll) oxalate hexahydrate. Adherence to these
procedures is essential for ensuring personal safety and proper disposal.

Iron(lll) oxalate hexahydrate is a chemical that is harmful if swallowed or in contact with skin.
[1][2][3][4] It can cause irritation to the skin, eyes, and respiratory tract.[1][5][6] Ingestion may
lead to severe kidney damage, while inhalation of dust can result in pulmonary fibrosis.[1]

Personal Protective Equipment (PPE)

When handling Iron(lll) oxalate hexahydrate, the following personal protective equipment is
mandatory to minimize exposure and ensure safety.

e Eye and Face Protection: Wear chemical safety glasses or goggles that conform to EU
EN166 or NIOSH standards.[2][6] A face shield should also be used to provide additional
protection.[1]

e Skin Protection:

o Gloves: Wear nitrile or rubber gloves.[1] All gloves should be inspected for integrity before
use.[2]
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o Protective Clothing: A complete suit or lab coat that protects against chemical splashes is
required.[1][2] Ensure that footwear is close-toed.[6]

» Respiratory Protection: Use an approved respirator if ventilation is inadequate or if dust
formation is likely.[1][7] A full-face respirator may be necessary if exposure limits are
exceeded or irritation is experienced.[2]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Iron(lll) oxalate hexahydrate.

Parameter Value Reference

ACGIH Threshold Limit Value 1 mg/ms3 (for Iron oxalate o

(TLV-TWA) hexahydrate)

Harmful if swallowed, Harmful
Hazard Statements H302, H312 i . .

in contact with skin[2][3][4]
Signal Word Warning [2][4]

Safe Handling and Storage Workflow

Proper handling and storage procedures are critical to prevent accidents and exposure.

» Engineering Controls: Always handle Iron(lll) oxalate hexahydrate in a well-ventilated area.
[1][2] Local exhaust ventilation is preferable.[1] Eyewash stations and quick-drench showers
must be readily accessible.[1][5]

e Handling Procedures:

o

Avoid generating dust.[1][2]

o

Do not breathe dust, vapors, or mist.[1]

[¢]

Avoid contact with skin and eyes.[1][2]

[¢]

Do not eat, drink, or smoke in the handling area.[2][3][4]
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o Wash hands thoroughly after handling.[2][4][6]

« Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2] Keep
away from oxidizing agents and foodstuff containers.[1][3]

(Start: Prepare for Handling)

Step 1: Don PPE
- Goggles & Face Shield
- Nitrile/Rubber Gloves
- Protective Suit/Coat

Step 2: Chemical Handling
- Use in well-ventilated area
- Avoid dust formation
- Avoid contact and inhalation

Step 3: Storage Step 4: Spill & Emergency
- Tightly closed container - Evacuate and ventilate

- Cool, dry, ventilated area - Wear full PPE
- Away from oxidizing agents - Sweep up, place in container

Step 5: Disposal
- Dispose in sealed containers
- Follow local regulations
- Decontaminate PPE

(End: Procedure Complete)

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Iron(lll) oxalate hexahydrate.

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

e Spill Response:

o

Evacuate personnel from the immediate area and ensure adequate ventilation.[2]

o

Wear the appropriate personal protective equipment as outlined above.[1]

[¢]

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[1][3]

[¢]

For major spills, contain the spill with inert material such as sand or earth.[3]

[¢]

Prevent the spillage from entering drains or waterways.[1][3]
» Disposal:
o Dispose of waste material in a sealed, labeled container.[3]

o All disposal must be carried out in accordance with local, regional, and national
regulations.[6][7] The material may be sent to a licensed chemical destruction plant.[2]

o Contaminated packaging should be triple-rinsed and offered for recycling or disposed of as
hazardous waste.[2]

o Contaminated clothing should be removed immediately and laundered separately before
reuse.[3]

First Aid Measures

Immediate first aid is crucial in case of exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them water to drink. Seek immediate medical attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. prochemonline.com [prochemonline.com]

. chemicalbook.com [chemicalbook.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
. Page loading... [guidechem.com]

. harrellindustries.com [harrellindustries.com]

. aksci.com [aksci.com]

°
~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Iron(lll)
oxalate hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143021#personal-protective-equipment-for-
handling-iron-iii-oxalate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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